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Compound of Interest

Compound Name: Androstenedione

Cat. No.: B190577 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical compounds are paramount for ensuring laboratory safety, environmental

protection, and regulatory compliance. Androstenedione, a steroid hormone and a DEA

Schedule III controlled substance, requires stringent disposal procedures due to its bioactive

and hazardous nature. This guide provides a comprehensive operational and disposal plan to

facilitate the safe handling and discarding of androstenedione in a laboratory setting.

Operational and Disposal Plan
The disposal of androstenedione must be approached with the understanding that it is

simultaneously a controlled substance, a hazardous chemical, and a potentially hazardous

drug according to the National Institute for Occupational Safety and Health (NIOSH). Therefore,

a multi-faceted approach to its disposal is mandatory.

Step 1: Waste Identification and Classification

Hazardous Waste Determination: Androstenedione must be managed as hazardous waste.

[1] A Safety Data Sheet (SDS) for androstenedione indicates that it is suspected of causing

cancer and may damage fertility or an unborn child.[1] Waste generated from

androstenedione is considered hazardous due to its acute toxicity, carcinogenicity, and

reproductive toxicity.[1]

Controlled Substance Classification: Androstenedione is classified as a Schedule III

controlled substance by the Drug Enforcement Administration (DEA).[2] This classification
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imposes strict regulations on its handling, storage, and disposal to prevent diversion.

Hazardous Drug Identification: NIOSH includes hormones in its list of hazardous drugs,

which require special handling and disposal precautions to protect healthcare and laboratory

workers from exposure.[3]

Step 2: Segregation and Containerization

Dedicated Waste Stream: Establish a dedicated and clearly labeled hazardous waste stream

for androstenedione and materials contaminated with it.

Container Requirements: Use a designated, leak-proof, and sealable container for all

androstenedione waste. The container must be compatible with the chemical and clearly

labeled as "Hazardous Waste - Androstenedione".

Segregation: Do not mix androstenedione waste with other chemical waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office and the

waste disposal vendor. Incompatible chemicals can react dangerously.

Step 3: On-site Management and Storage

Secure Storage: Store the androstenedione waste container in a secure, designated area

with restricted access to comply with DEA regulations for controlled substances.

Inventory and Record-Keeping: Meticulously track the accumulation of androstenedione
waste. For disposal of controlled substance inventory, a DEA Form 41 ("Registrants

Inventory of Drugs Surrendered") must be completed.[4] This form documents the drug's

destruction, the method used, and requires the signatures of two authorized employees.[4]

Step 4: Disposal Procedure

Professional Disposal Service: The disposal of androstenedione waste must be handled by

a licensed hazardous waste management company that is also registered with the DEA to

handle controlled substances, often referred to as a "reverse distributor".[4][5]

Incineration: The DEA-preferred method for destroying controlled substances is incineration,

as it renders the substance "non-retrievable".[5] This is the only destruction method currently
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reviewed by the DEA that meets this standard.[5]

Documentation: When transferring the waste to a reverse distributor, the laboratory must

maintain detailed records of the transaction, including the date, manner of disposal, the

name and registration number of the reverse distributor, and the quantity of the substance

disposed of.[5] The reverse distributor is then responsible for completing and providing a

copy of the DEA Form 41 to the laboratory for their records.[5]

Prohibited Disposal Methods: It is imperative to not dispose of androstenedione down the

drain or in the regular trash.[1][6] Improper disposal can lead to environmental contamination

and significant legal and financial penalties.

Quantitative Data and Hazard Classification
The following table summarizes key quantitative and classification data for androstenedione
relevant to its safe handling and disposal.

Parameter Value / Classification Source

DEA Schedule
Schedule III Controlled

Substance
[2]

Hazard Classifications (GHS)

Suspected of causing cancer

(Carc. 2), May damage fertility

or the unborn child (Repr. 1A),

May cause harm to breast-fed

children (Lact.)

[6]

Properties Rendering Waste

Hazardous (per SDS)

HP 6: Acute Toxicity, HP 7:

Carcinogenic, HP 10: Toxic for

reproduction

[1]

CAS Number 63-05-8 [6]

Experimental Protocols
This document provides procedural guidance for disposal and does not cite specific

experimental protocols. For handling and use of androstenedione in experiments, researchers
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should develop a standard operating procedure (SOP) that includes safety measures such as

using a chemical fume hood, wearing appropriate personal protective equipment (PPE) like

gloves, lab coat, and eye protection, and having a spill cleanup plan in place.

Androstenedione Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of androstenedione waste from a laboratory setting.
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Caption: Workflow for the compliant disposal of androstenedione waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Androstenedione: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190577#androstenedione-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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